Cas no 70542-46-0 (ethyl 3-formylbicyclo[2.2.1]hept-5-ene-2-carboxylate)

• Product Name: ethyl 3-formylbicyclo[2.2.1]hept-5-ene-2-carboxylate
• CAS No: 70542-46-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1744304
• PubChem ID: 112213
• Update Time: 2025-04-21

ethyl 3-formylbicyclo[2.2.1]hept-5-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-formylbicyclo[2.2.1]hept-5-ene-2-carboxylate
• Bicyclo(2.2.1)hept-5-ene-2-carboxylic acid, 3-formyl-, ethyl ester
• bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-formyl-, ethyl ester
• Ethyl 3-formylbicyclo(2.2.1)hept-5-ene-2-carboxylate
• 70542-46-0
• DTXSID80887250
• SCHEMBL11325360
• PTOWCTCRIJFDMK-UHFFFAOYSA-N

• Inchi： 1S/C11H14O3/c1-2-14-11(13)10-8-4-3-7(5-8)9(10)6-12/h3-4,6-10H,2,5H2,1H3
• InChI Key： PTOWCTCRIJFDMK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C=O)C2C=CC1C2)=O

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37